Cas no 1903313-78-9 (3-3-(pyridin-3-yloxy)azetidine-1-carbonyl-4,5,6,7-tetrahydro-1,2-benzoxazole)

• Product Name: 3-3-(pyridin-3-yloxy)azetidine-1-carbonyl-4,5,6,7-tetrahydro-1,2-benzoxazole
• CAS No: 1903313-78-9
• MF: C₁₆H₁₇N₃O₃
• MW: 299.324483633041
• CID: 5936830
• PubChem ID: 92066455
• Update Time: 2025-07-03

3-3-(pyridin-3-yloxy)azetidine-1-carbonyl-4,5,6,7-tetrahydro-1,2-benzoxazole Chemical and Physical Properties

Names and Identifiers

• 3-3-(pyridin-3-yloxy)azetidine-1-carbonyl-4,5,6,7-tetrahydro-1,2-benzoxazole
• AKOS025331782
• (3-pyridin-3-yloxyazetidin-1-yl)-(4,5,6,7-tetrahydro-1,2-benzoxazol-3-yl)methanone
• F6360-9468
• 3-[3-(pyridin-3-yloxy)azetidine-1-carbonyl]-4,5,6,7-tetrahydro-1,2-benzoxazole
• 1903313-78-9
• (3-(pyridin-3-yloxy)azetidin-1-yl)(4,5,6,7-tetrahydrobenzo[d]isoxazol-3-yl)methanone

• Inchi： 1S/C16H17N3O3/c20-16(15-13-5-1-2-6-14(13)22-18-15)19-9-12(10-19)21-11-4-3-7-17-8-11/h3-4,7-8,12H,1-2,5-6,9-10H2
• InChI Key： IRQSUFVEEXCLBF-UHFFFAOYSA-N
• SMILES： O(C1C=NC=CC=1)C1CN(C(C2C3=C(CCCC3)ON=2)=O)C1

Computed Properties

• Exact Mass: 299.12699141g/mol
• Monoisotopic Mass: 299.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 68.5Ų

Additional information on 3-3-(pyridin-3-yloxy)azetidine-1-carbonyl-4,5,6,7-tetrahydro-1,2-benzoxazole

Comprehensive Overview of 3-3-(pyridin-3-yloxy)azetidine-1-carbonyl-4,5,6,7-tetrahydro-1,2-benzoxazole (CAS No. 1903313-78-9)

The compound 3-3-(pyridin-3-yloxy)azetidine-1-carbonyl-4,5,6,7-tetrahydro-1,2-benzoxazole (CAS No. 1903313-78-9) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyridin-3-yloxy moiety linked to an azetidine ring and a tetrahydrobenzoxazole core, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given its structural similarity to other bioactive molecules.

In recent years, the demand for novel heterocyclic compounds like 3-3-(pyridin-3-yloxy)azetidine-1-carbonyl-4,5,6,7-tetrahydro-1,2-benzoxazole has surged due to their versatility in drug discovery. The compound's azetidine ring, a four-membered nitrogen-containing heterocycle, is known for its conformational rigidity, which can enhance binding affinity to biological targets. Meanwhile, the tetrahydrobenzoxazole scaffold contributes to its stability and bioavailability, making it a valuable building block for medicinal chemistry.

One of the most searched questions in the field is: "What are the synthetic routes for 3-3-(pyridin-3-yloxy)azetidine-1-carbonyl-4,5,6,7-tetrahydro-1,2-benzoxazole?" The synthesis typically involves multi-step reactions, including amide coupling between the azetidine and tetrahydrobenzoxazole precursors, followed by O-arylation to introduce the pyridin-3-yloxy group. Researchers are also exploring green chemistry approaches to optimize the process, reducing waste and improving yields.

The compound's potential applications extend beyond pharmaceuticals. In agrochemical research, derivatives of 3-3-(pyridin-3-yloxy)azetidine-1-carbonyl-4,5,6,7-tetrahydro-1,2-benzoxazole have shown promise as pesticide intermediates, owing to their ability to interact with insect nervous systems. This aligns with the growing trend of developing eco-friendly pest control solutions, a hot topic among environmentalists and farmers alike.

Another frequently asked question is: "What are the spectroscopic characteristics of CAS No. 1903313-78-9?" The compound exhibits distinct peaks in NMR and mass spectrometry, with the pyridin-3-yloxy proton resonances appearing downfield due to the electronegative oxygen atom. These spectral features are crucial for quality control and structural verification in industrial and academic settings.

As the scientific community continues to explore 3-3-(pyridin-3-yloxy)azetidine-1-carbonyl-4,5,6,7-tetrahydro-1,2-benzoxazole, its role in precision medicine and targeted therapy is becoming increasingly evident. With advancements in computational chemistry, researchers can now predict its interactions with biological targets more accurately, accelerating the drug development pipeline. This compound exemplifies the intersection of organic synthesis, bioactivity, and sustainability—a trifecta that defines modern chemical innovation.